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Compound of Interest

Compound Name: 2',3'-cGAMP

Cat. No.: B15607238

Application Note & Protocol for the Production and Purification of 2',3'-cyclic Guanosine
Monophosphate-Adenosine Monophosphate (2',3'-cGAMP) from Bacterial Expression
Systems.

This document provides detailed protocols and application notes for the purification of 2',3'-
cGAMP, a critical second messenger in the cGAS-STING innate immunity pathway, from
bacterial expression systems. The methodologies outlined are intended for researchers,
scientists, and drug development professionals engaged in immunology, oncology, and vaccine
development.

Introduction

The cyclic dinucleotide 2',3'-cGAMP is a potent activator of the Stimulator of Interferon Genes
(STING) pathway, making it a key target for the development of novel immunotherapies and
vaccine adjuvants. While chemical synthesis is an option, it often suffers from low yields and
the use of organic solvents.[1][2][3][4] Bacterial expression systems offer a more sustainable
and efficient alternative for producing high-quality, biologically active 2',3'-cGAMP. This
document details two primary methodologies: a whole-cell biocatalysis approach utilizing
recombinant E. coli and an in vitro enzymatic synthesis using purified cGAS enzyme.

cGAS-STING Signaling Pathway

The enzyme cyclic GMP-AMP synthase (cGAS) acts as a cytosolic DNA sensor.[5][6][7] Upon
binding to double-stranded DNA (dsDNA), cGAS is activated and catalyzes the synthesis of
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2',.3'-cGAMP from ATP and GTP.[6] This second messenger then binds to and activates
STING, an endoplasmic reticulum-resident protein, triggering a downstream signaling cascade
that leads to the production of type | interferons and other inflammatory cytokines. This innate
immune response is crucial for defense against viral and bacterial infections, as well as for anti-
tumor immunity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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